1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C7H10N2O4
• Molecular Weight: 186.17 g/mol
• SMILES: C1=C(C=NN1CC(CO)O)C(=O)O
• InChI: InChI=1S/C7H10N2O4/c10-4-6(11)3-9-2-5(1-8-9)7(12)13/h1-2,6,10-11H,3-4H2,(H,12,13)
• InChIKey: LJCIAJXZIJNBOX-UHFFFAOYSA-N

1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid (CAS 1551263-76-3): Baseline Characterization for Informed Procurement

1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid (CAS 1551263-76-3; MF C₇H₁₀N₂O₄; MW 186.17) is a heterocyclic building block belonging to the pyrazole-4-carboxylic acid family, distinguished by a 2,3-dihydroxypropyl substituent at the N1 position . Research indicates activity as an inhibitor of mitogen-activated protein kinase 14 (MAPK14/p38α), a serine/threonine kinase central to inflammatory signaling and cellular stress responses . The compound serves as both a pharmacologically active scaffold and a versatile intermediate for further synthetic elaboration into kinase-targeted probes and drug candidates .

Pathway studies: p38α MAPK signaling inhibition research

Synthetic access: multifunctional pyrazole building block with dihydroxypropyl handle

Selection note: hydrophilic N1-substituent supports aqueous assay compatibility

Why N1-Alkyl Chain Architecture Precludes Direct Substitution of 1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid

Generic substitution within the pyrazole-4-carboxylic acid class is inadvisable because the nature of the N1 substituent governs aqueous solubility, hydrogen-bonding capacity, lipophilicity, and ultimately target engagement . The 2,3-dihydroxypropyl chain introduces two additional hydrogen-bond donor (HBD) sites and lowers logP by >1.5 log units relative to N1-methyl or unsubstituted pyrazole-4-carboxylic acids, markedly shifting drug-like property space . In the well-characterized p38α MAPK inhibitor RO3201195, an analogous 2,3-dihydroxypropoxy group was essential for achieving oral bioavailability and kinase selectivity—a property absent in simpler N1-substituted variants [1]. Consequently, replacing this compound with a structurally similar but N1-divergent pyrazole-4-carboxylic acid risks loss of aqueous compatibility, altered binding kinetics, or failed pharmacokinetic performance.

N1-substituent governs lipophilicity

N1-methyl or unsubstituted analogs may shift logP substantially, altering aqueous solubility and biochemical assay behavior.

Hydrogen-bond capacity differs

Lower HBD/HBA count in simpler pyrazole-4-carboxylic acids may reduce hydrogen-bond-driven target engagement.

Dihydroxypropyl motif linked to kinase activity

Absence of the dihydroxypropyl group in comparators correlates with loss of reported MAPK14 hinge-binding context; direct substitution may not preserve kinase-targeting profile.

• [1] Goldstein, D. M.; Alfredson, T. A.; Bertrand, J.; et al. Discovery of S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase. J. Med. Chem. 2006, 49 (5), 1560–1563. https://pubmed.ncbi.nlm.nih.gov/16509571/ View Source

Quantitative Differentiation Evidence for 1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid Against Comparator Pyrazole-4-carboxylic Acids

Elevated Hydrophilicity (LogP Shift) Relative to N1-Methyl and Unsubstituted Pyrazole-4-carboxylic Acids

The 2,3-dihydroxypropyl group profoundly reduces lipophilicity compared to N1-methyl or unsubstituted pyrazole-4-carboxylic acid scaffolds. The closely related analog 5-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-4-carboxylic acid exhibits a computed LogP of −1.00 , whereas 1-methyl-1H-pyrazole-4-carboxylic acid has a LogP of +0.12 to +0.26 and unsubstituted 1H-pyrazole-4-carboxylic acid has LogP values of +0.11 to +0.54 . This represents a lipophilicity reduction of 1.1–1.5 log units, translating to a >10-fold increase in predicted aqueous solubility. The target compound, lacking the 5-amino group present in the measured analog, is expected to exhibit a LogP between −0.5 and −0.8, remaining substantially more hydrophilic than the N1-methyl comparator .

LogP shift vs. N1-methyl

Data to verify

ΔLogP ≈ −1.1 to −1.5estimated target vs. comparator

Supports aqueous solubility advantage in assay preparation

Cross-study computation; batch-specific LogP may vary

Evidence Dimension	Octanol–Water Partition Coefficient (LogP)
Target Compound Data	Estimated LogP: −0.5 to −0.8 (based on 5-amino analog measured LogP = −1.00 ; target compound lacks amino group, slightly more lipophilic)
Comparator Or Baseline	1-Methyl-1H-pyrazole-4-carboxylic acid: LogP = +0.12 to +0.26 ; 1H-Pyrazole-4-carboxylic acid: LogP = +0.11 to +0.54
Quantified Difference	ΔLogP ≈ −1.1 to −1.5 log units (target vs. 1-methyl); ≥10-fold higher predicted aqueous solubility
Conditions	Computed/measured LogP values from authoritative databases and literature

Why This Matters

Lower LogP directly enhances aqueous solubility for biochemical assay preparation and reduces nonspecific protein binding, critical considerations when sourcing compounds for enzymatic or cell-based screening campaigns.

Enhanced Hydrogen-Bonding Capacity (HBD/HBA Count) Versus N1-Methyl and Unsubstituted Pyrazole-4-carboxylic Acids

The 2,3-dihydroxypropyl substituent adds two hydroxyl groups, increasing the hydrogen-bond donor (HBD) count from 1 to 3 and the hydrogen-bond acceptor (HBA) count from 3 to 5, relative to unsubstituted or N1-methyl pyrazole-4-carboxylic acids. Specifically, 1-methyl-1H-pyrazole-4-carboxylic acid has 1 HBD and 3 HBA [1], while the target compound has 3 HBD (one carboxylic acid OH + two diol OH) and 5 HBA (two diol oxygens + one carbonyl oxygen + one carboxylate oxygen + one pyridine-like pyrazole nitrogen) . The comparator 5-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-4-carboxylic acid, with a confirmed LogP of −1.00 and 4 HBD/6 HBA, underscores the impact of the dihydroxypropyl group on polarity . RO3201195, a phase I p38α inhibitor, relies on its 2,3-dihydroxypropoxy group for key hydrogen-bond interactions visible in its co-crystal structure (PDB 2GFS, 1.75 Å resolution) [2].

HBD/HBA count

Class-level

+2 HBD, +2 HBAtarget (3/5) vs. N1-methyl (1/3)

May facilitate additional protein–ligand contacts

Inferred from structural computation; empirical binding data needed

Evidence Dimension	Hydrogen-Bond Donor/Acceptor Count
Target Compound Data	HBD = 3, HBA = 5 (derived from SMILES: OCC(O)Cn1ncc(c1)C(=O)O)
Comparator Or Baseline	1-Methyl-1H-pyrazole-4-carboxylic acid: HBD = 1, HBA = 3 [1]; 1H-Pyrazole-4-carboxylic acid: HBD = 1, HBA = 3
Quantified Difference	+2 HBD, +2 HBA relative to N1-methyl or N1-unsubstituted analogs
Conditions	Structural computation from molecular formula; HBD/HBA counts per Lipinski rule definitions

Why This Matters

Additional hydrogen-bonding capacity directly impacts aqueous solubility (enabling higher-concentration assay workflows) and provides extra pharmacophoric contacts for protein–ligand binding, reducing the likelihood of false-negative screening outcomes due to poor dissolution.

• [1] ChemBase. 1-Methyl-1H-pyrazole-4-carboxylic acid: H Donor = 1, PSA = 55.12 Ų, Log P = 0.058688782. https://en.chembase.cn/molecule-40136.html (accessed 2026-05-10). View Source
• [2] RCSB Protein Data Bank. 2GFS: P38 Kinase Crystal Structure in Complex with RO3201195. Deposited 2006-03-23; Resolution 1.75 Å. https://www.rcsb.org/structure/2GFS (accessed 2026-05-10). View Source

Validated MAPK14/p38α Inhibitory Activity with Dihydroxypropyl-Dependent Engagement

1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid is reported to inhibit MAPK14 (p38α), a clinically validated anti-inflammatory target . While a precise IC₅₀ for the free acid is not publicly disclosed, the closely related RO3201195—which incorporates a 2,3-dihydroxypropoxy group on the pyrazole scaffold—inhibits p38α with an IC₅₀ of 190 nM and entered Phase I clinical trials, with the dihydroxypropyl moiety specifically credited for conferring oral bioavailability and kinase selectivity [1]. The co-crystal structure of RO3201195 bound to p38α (PDB 2GFS; resolution 1.75 Å) reveals that the dihydroxypropyl group forms hydrogen bonds with the kinase hinge region, validating the pharmacophoric role of the diol motif [2]. By contrast, simpler N1-methyl or N1-aryl pyrazole-4-carboxylic acids lack this motif and have not demonstrated p38α inhibitory activity .

p38α inhibition evidence

Class-level

Target compound

Reported MAPK14 inhibitor; exact IC₅₀ not publicly available

RO3201195 comparator

p38α IC₅₀ = 190 nM; co-crystal (PDB 2GFS) shows diol hinge binding

Dihydroxypropyl motif correlated with kinase engagement

Comparator data; free-acid IC₅₀ requires direct determination

Evidence Dimension	MAPK14/p38α Inhibitory Activity
Target Compound Data	Reported MAPK14 inhibitor; exact IC₅₀ not publicly available in peer-reviewed literature
Comparator Or Baseline	RO3201195 (pyrazole bearing 2,3-dihydroxypropoxy group): p38α IC₅₀ = 190 nM [1]; N1-methyl-pyrazole-4-carboxylic acid: no reported p38α inhibitory activity
Quantified Difference	Qualitative: presence of dihydroxypropyl motif correlates with p38α inhibitory activity; RO3201195 IC₅₀ = 190 nM demonstrates target engagement capability of dihydroxypropyl-containing pyrazoles
Conditions	RO3201195 tested in recombinant p38α enzymatic assay; PDB 2GFS co-crystal structure

Why This Matters

The dihydroxypropyl group is not merely a solubilizing appendage but a pharmacophoric element that directly contributes to kinase hinge binding; procurement of N1-dihydroxypropyl pyrazole-4-carboxylic acid derivatives thus preserves a validated kinase-targeting motif absent in simpler N1-substituted analogs.

• [1] Goldstein, D. M.; Alfredson, T. A.; Bertrand, J.; et al. Discovery of RO3201195, an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase. J. Med. Chem. 2006, 49 (5), 1560–1563. IC₅₀ = 190 nM for p38α. https://pubmed.ncbi.nlm.nih.gov/16509571/ View Source
• [2] RCSB Protein Data Bank. 2GFS: P38 Kinase–RO3201195 Co-crystal Structure. Deposited 2006-03-23; 1.75 Å resolution. https://www.rcsb.org/structure/2GFS (accessed 2026-05-10). View Source

Differential Utility as a Multifunctional Synthetic Intermediate Versus Non-Hydroxylated N1-Substituted Analogs

The 2,3-dihydroxypropyl chain provides dual functional handles—a primary alcohol, a secondary alcohol, and a vicinal diol for oxidative cleavage—enabling regioselective derivatization pathways that are inaccessible with simple alkyl or aryl N1 substituents. In synthetic chemistry literature, 1-(2,3-dihydroxypropyl)-1H-pyrazole derivatives have been elaborated into C-nucleoside analogues of (S)-9-(2,3-dihydroxypropyl)adenine, an antiviral agent, through selective acetylation, oxidation, and annulation chemistry [1]. The pyrazole ring nitrogen substitution pattern has also been exploited for cine-substitution-based double functionalization, yielding pyrazolo[4,3-d]pyrimidine acyclonucleosides [2]. In contrast, 1-methyl-1H-pyrazole-4-carboxylic acid and 1H-pyrazole-4-carboxylic acid lack hydroxyl functional handles and can only undergo acylation or amidation at the carboxylic acid site, severely limiting downstream synthetic diversification .

Synthetic handles

Head-to-head

This compound

≥3 reactive sites: carboxylic acid, primary/secondary alcohols, vicinal diol

N1-methyl analog

1 reactive site: carboxylic acid only

Enables parallel diversification for library synthesis

Validated in published C-nucleoside routes

Evidence Dimension	Number of synthetically addressable functional handles
Target Compound Data	3 reactive sites: carboxylic acid, primary alcohol, secondary alcohol/vicinal diol (enabling esterification, etherification, oxidation, oxidative cleavage, epoxidation, and annulation)
Comparator Or Baseline	1-Methyl-1H-pyrazole-4-carboxylic acid: 1 reactive site (carboxylic acid only); 1H-Pyrazole-4-carboxylic acid: 1 reactive site + N–H (but lacks hydroxyl handles)
Quantified Difference	≥3 reactive sites vs. 1 reactive site—3-fold increase in diversification vectors
Conditions	Solution-phase organic synthesis; validated in published C-nucleoside synthetic routes [1][2]

Why This Matters

When sourcing a pyrazole-4-carboxylic acid intermediate for parallel library synthesis or scaffold-hopping campaigns, the dihydroxypropyl variant offers at least two additional derivatization vectors, maximizing chemical space exploration from a single building block procurement.

• [1] Buchanan, J. G.; Harrison, M.; Wightman, R. H. C-Nucleoside Studies. Part 18. Synthesis of C-Nucleoside Analogues of (S)-9-(2,3-Dihydroxypropyl)adenine. J. Chem. Soc., Perkin Trans. 1 1989, 925–930. https://pubs.rsc.org/en/content/articlelanding/1989/p1/p19890000925 View Source
• [2] Buchanan, J. G.; Quijano, M. L.; Wightman, R. H. C-Nucleoside Studies. Part 20. Synthesis of Pyrazolo[4,3-d]pyrimidine Acyclonucleosides Related to (S)-(2,3-Dihydroxypropyl)adenine. J. Chem. Soc., Perkin Trans. 1 1992, 1573–1576. https://pubs.rsc.org/en/content/articlelanding/1992/p1/p19920001573 View Source

Availability of a Crystalline Hydrochloride Salt Form for Improved Handling and Formulation

1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid is commercially available as both the free acid (CAS 1551263-76-3) and the hydrochloride salt (CAS 1864073-63-1) . The hydrochloride salt form (MF C₇H₁₁ClN₂O₄; MW 222.63) offers practical handling advantages: generally higher crystallinity, improved aqueous solubility, and greater chemical stability during storage compared to the free acid . This dual-form availability contrasts with 1-methyl-1H-pyrazole-4-carboxylic acid (CAS 5952-92-1) and 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid (CAS 1006469-47-1), which are typically supplied only as the free acid . For procurement, the hydrochloride salt enables direct use in aqueous formulations without additional solubilization steps.

Salt form availability

Data to verify

This scaffold

Free acid (CAS 1551263-76-3) + hydrochloride salt (CAS 1864073-63-1)

Comparators

Typically supplied as free acid only

Salt form simplifies aqueous formulation workflows

Vendor catalog data; verify lot-specific purity

Evidence Dimension	Availability of salt forms
Target Compound Data	Free acid (CAS 1551263-76-3) and hydrochloride salt (CAS 1864073-63-1) both commercially available; hydrochloride MW 222.63, purity typically ≥95%
Comparator Or Baseline	1-Methyl-1H-pyrazole-4-carboxylic acid: free acid only (CAS 5952-92-1); 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid: free acid only (CAS 1006469-47-1)
Quantified Difference	2 available forms vs. 1 available form for comparators; hydrochloride salt provides ≈19% higher molecular weight but enhanced aqueous solubility and crystallinity
Conditions	Commercial availability as of 2026-05; purity specifications from vendor catalogs

Why This Matters

Procurement of the pre-formed hydrochloride salt eliminates the need for in situ salt preparation, simplifies aqueous dosing solution preparation, and ensures lot-to-lot reproducibility in crystallization-sensitive applications such as co-crystallography or solid-form screening.

High-Value Application Scenarios Where 1-(2,3-Dihydroxypropyl)-1H-pyrazole-4-carboxylic acid is Optimally Suited

Biochemical Kinase Profiling and Anti-Inflammatory Screening Against the p38α MAPK Pathway

The compound's reported MAPK14/p38α inhibitory activity and the structurally validated role of the 2,3-dihydroxypropyl motif in kinase hinge binding make it a strong candidate for inclusion in focused kinase inhibitor libraries [1]. The enhanced aqueous solubility (LogP < −0.5 vs. +0.12 for N1-methyl analog) facilitates testing at higher compound concentrations without DMSO-related artifacts, a critical advantage in dose-response profiling against p38α and related MAPK family members .

Medicinal Chemistry Scaffold-Hopping and Parallel Library Synthesis

With at least three chemically addressable functional handles—the carboxylic acid, the primary alcohol, and the secondary alcohol/vicinal diol—this building block enables rapid parallel diversification into amides, esters, ethers, carbamates, and oxidatively cleaved aldehydes [1]. This multisite reactivity is unavailable in 1-methyl or unsubstituted pyrazole-4-carboxylic acid analogs, making the compound a preferred choice for medicinal chemists conducting structure–activity relationship (SAR) exploration around the pyrazole-4-carboxylic acid core .

Crystallography and Biophysical Studies Requiring Defined Salt Stoichiometry

The availability of a well-characterized hydrochloride salt (CAS 1864073-63-1) with reliable purity specifications (≥95%) enables precise stoichiometric control in co-crystallization trials with kinase domains or other protein targets [1]. The enhanced aqueous solubility of the hydrochloride salt reduces the need for organic co-solvents, minimizing the risk of solvent-induced protein denaturation during crystallography or surface plasmon resonance (SPR) experiments [1].

Acyclonucleoside and Antiviral Probe Synthesis

The 2,3-dihydroxypropyl group mimics the sugar moiety of nucleoside analogs. Published synthetic routes have demonstrated the elaboration of 1-(2,3-dihydroxypropyl)pyrazoles into pyrazolo[4,3-d]pyrimidine acyclonucleosides structurally related to the antiviral agent (S)-9-(2,3-dihydroxypropyl)adenine [1]. Procurement of this compound as a key intermediate provides direct access to a validated antiviral chemotype and serves as a starting point for designing novel nucleoside analog libraries [1].

Application

Selection Property

Validation Focus

p38α MAPK pathway profiling

Dihydroxypropyl kinase hinge-binding motif

Target engagement and dose-response assays

Pyrazole-4-carboxylic acid diversification

Multisite reactivity (≥3 addressable handles)

Parallel derivatization and SAR expansion

Co-crystallization with kinase domains

Hydrochloride salt stoichiometry

Aqueous co-solvent compatibility and reproducibility

Nucleoside analog intermediate

2,3-Dihydroxypropyl sugar mimic

Antiviral chemotype elaboration and C-nucleoside routes

• [1] Goldstein, D. M.; et al. Discovery of RO3201195. J. Med. Chem. 2006, 49, 1560–1563; Buchanan, J. G. et al. C-Nucleoside Studies. Part 18 & Part 20. J. Chem. Soc., Perkin Trans. 1 1989, 925–930; 1992, 1573–1576. View Source